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Compound of Interest

Compound Name: MK204

Cat. No.: B15623749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of MK-204, a potent and selective inhibitor of aldo-keto reductase family member 1B10

(AKR1B10).[1] Given its application in cancer and diabetes research, adherence to strict safety

protocols is paramount to ensure the well-being of laboratory personnel and the integrity of

experimental outcomes.

Chemical and Physical Properties
A summary of the key physical and chemical properties of MK-204 is provided in the table

below. This information is critical for safe handling and storage.

Property Value

CAS Number 1959605-73-2

Molecular Formula C₁₆H₉Br₅ClNO₄

Molecular Weight 714.22 g/mol

Boiling Point 721.4 ± 60.0 °C at 760 mmHg

Density 2.2 ± 0.1 g/cm³

Flash Point 390.1 ± 32.9 °C
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Note: The toxicological properties of MK-204 have not been fully investigated. It should be

handled as a potentially hazardous substance.

Personal Protective Equipment (PPE)
Due to the limited availability of a comprehensive Safety Data Sheet (SDS), a conservative

approach to personal protection is recommended. The following PPE should be considered

mandatory when handling MK-204 in solid (powder) or solution form.

PPE Category Required Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn when there is a risk of

splashing.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Body Protection Laboratory coat.

A buttoned lab coat is required.

For procedures with a higher

risk of contamination, a

disposable gown is

recommended.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is required when

handling the powder form or

creating stock solutions.

If engineering controls are not

sufficient, a NIOSH-approved

respirator may be necessary.

Operational Plan: Handling and Experimental
Protocol
The following is a generalized protocol for the preparation of MK-204 stock solutions and its

use in a typical in vitro cell-based assay.
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Experimental Workflow for MK-204 Handling

Preparation

Experimentation

Disposal

Don Appropriate PPE

Weigh MK-204 Powder in a Fume Hood

Dissolve in Recommended Solvent (e.g., DMSO)

Prepare Aliquots for Storage

Thaw Aliquot

Prepare Working Dilutions in Cell Culture Medium

Treat Cells with MK-204

Incubate and Analyze

Collect All Contaminated Waste

Segregate into Appropriate Waste Streams

Dispose of According to Institutional Guidelines
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Caption: Workflow for the safe handling and use of MK-204.

Detailed Methodology:

Preparation of Stock Solution (in a Fume Hood):

Don all required personal protective equipment.

Carefully weigh the required amount of MK-204 powder using an analytical balance within

a chemical fume hood to avoid inhalation of the powder.

Dissolve the powder in an appropriate solvent, such as dimethyl sulfoxide (DMSO), to

create a high-concentration stock solution.

Vortex briefly to ensure complete dissolution.

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.

Storage:

Store the stock solution aliquots at -20°C or -80°C for long-term stability.

Preparation of Working Solutions:

Thaw a single aliquot of the MK-204 stock solution at room temperature.

Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment.

Cell Treatment:

Add the appropriate volume of the working solution to your cell cultures.

Include a vehicle control (medium with the same concentration of DMSO used to dilute the

MK-204) in your experimental design.

Incubation and Analysis:
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Incubate the treated cells for the desired period.

Proceed with your planned downstream analysis (e.g., cell viability assays, western

blotting).

Disposal Plan
Proper disposal of MK-204 and all contaminated materials is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation and Disposal Procedures

MK-204 Waste Streams

Solid Waste Liquid Waste

Disposal Pathway

Contaminated Gloves

Hazardous Chemical Waste Container (Solid)

Pipette Tips Tubes Unused Stock/Working Solutions

Hazardous Chemical Waste Container (Liquid, Halogenated)

Contaminated Cell Culture Medium

Arrange for Professional Disposal
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Caption: Segregation and disposal pathway for MK-204 waste.

Disposal Guidelines:

Solid Waste: All disposable items that have come into contact with MK-204, such as gloves,

pipette tips, and plastic tubes, should be collected in a designated, clearly labeled hazardous

waste container for solid chemical waste.
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Liquid Waste: Unused stock solutions, working solutions, and contaminated cell culture

medium should be collected in a labeled, sealed container for halogenated organic waste.

Do not pour down the drain.

Decontamination: Work surfaces should be decontaminated with an appropriate cleaning

agent after handling MK-204.

Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations for hazardous chemical waste. Contact your institution's Environmental Health

and Safety (EHS) department for specific guidelines and to arrange for professional waste

disposal.

Disclaimer: This document provides general guidance. Always consult the most recent and

complete Safety Data Sheet (SDS) provided by the manufacturer before handling MK-204 and

adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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